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Compound Focus: 2-Fluoroamphetamine

CAS No.: 1716-60-5

Cat. No.: S600596

The table below consolidates the specific toxicological data points found for 2-FA. Please note that some of

this data is from a non-peer-reviewed source and may require further verification [1].

Parameter Value Conditions Source | Notes
LDso 100 mg/kg Mouse; Cited in Wikipedia; requires
intraperitoneal (i.p.) medical citation [1].
Analgesic Dose 20 mg/kg (50% inhibition Mouse; i.p. Effect measured against tail-
of response) clamp response [1].
Anorexiant Dose 15 mg/kg (50% inhibition Rat; oral (p.o.) Measured 1 hour after
of food intake for 2h) administration [1].
Effect on Blood Increase of 29 mm Rat; intravenous (i.v.)  --[1]
Pressure 0.5 mg/kg

Research Context and Data Gaps

e Limited Data: The search results highlight a general scarcity of formal pharmacological and
toxicological studies on 2-FA and many other New Psychoactive Substances (NPS) [2]. The data
above is foundational but not sufficient for a full toxicological risk assessment.
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e Comparative Pharmacology: It is believed that 2-FA acts primarily as a dopamine and
norepinephrine releasing agent [3]. This mechanism is similar to traditional amphetamines, but the
fluorine substitution can alter its potency, metabolism, and toxicity.

¢ Emphasis on Metabolite Identification: A study on the related compound 4-fluoroamphetamine (4-
FA) identified several metabolites via liquid chromatography-mass spectrometry (LC-MS/MS),
indicating that metabolism occurs via multiple pathways [4]. This suggests that metabolite
identification and quantification are critical components of the toxicological profile for
fluoroamphetamines.

Suggested Research Approaches

Given the data gaps, the following methodologies from research on similar compounds could be applied to

2-FA:

¢ Metabolite Identification: As demonstrated with 4-FA, LC-MSIMS analysis of urine samples from
controlled studies can identify major metabolic pathways and potential toxic metabolites [4].

¢ Analytical Protocol: Solid-phase extraction (SPE) followed by LC-MS analysis is a standard
technique for detecting and quantifying amphetamine analogs in biological samples like urine [5].
Certified reference materials (CRMs) are essential for accurate identification and quantification.

e Computational Modeling: In the absence of extensive experimental data, (Quantitative) Structure-
Activity Relationship [(Q)SAR] models can be used to predict acute oral toxicity (LDso) and other
hazardous properties based on the chemical structure [6].

Experimental Workflow for Toxicology Profiling

Based on the general principles from the search results, the following diagram outlines a potential

experimental workflow for establishing the toxicological profile of a substance like 2-FA.
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A proposed workflow for toxicological profiling, integrating computational and experimental methods.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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